Cas no 1152688-02-2 (2-[(4-ethylcyclohexyl)amino]butan-1-ol)

2-[(4-Ethylcyclohexyl)amino]butan-1-ol is a chiral amino alcohol derivative characterized by its cyclohexyl and ethyl substituents, which impart steric and electronic modulation to its reactivity. This compound is of interest in synthetic organic chemistry due to its potential as a building block for pharmaceuticals, ligands, or catalysts. The presence of both hydroxyl and amino functional groups enables versatile derivatization, while the cyclohexyl ring enhances conformational stability. Its structural features may facilitate enantioselective synthesis or coordination chemistry applications. The ethyl group at the 4-position of the cyclohexyl ring further fine-tunes lipophilicity and steric bulk, making it adaptable for tailored molecular design.
2-[(4-ethylcyclohexyl)amino]butan-1-ol structure
1152688-02-2 structure
Product Name:2-[(4-ethylcyclohexyl)amino]butan-1-ol
CAS No:1152688-02-2
MF:C12H25NO
MW:199.333003759384
CID:5156992
PubChem ID:43183072
Update Time:2026-03-04

2-[(4-ethylcyclohexyl)amino]butan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-[(4-ethylcyclohexyl)amino]butan-1-ol
    • Inchi: 1S/C12H25NO/c1-3-10-5-7-12(8-6-10)13-11(4-2)9-14/h10-14H,3-9H2,1-2H3
    • InChI Key: BWCOCVYNWMHCME-UHFFFAOYSA-N
    • SMILES: C(O)C(NC1CCC(CC)CC1)CC

2-[(4-ethylcyclohexyl)amino]butan-1-ol Pricemore >>

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Additional information on 2-[(4-ethylcyclohexyl)amino]butan-1-ol

2-[(4-Ethylcyclohexyl)amino]butan-1-ol: A Comprehensive Overview

2-[(4-Ethylcyclohexyl)amino]butan-1-ol (CAS No. 1152688-02-2) is a versatile organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and specialty chemicals. This compound is characterized by its unique structure, which combines a cyclohexyl group with an ethyl substituent and an amino alcohol functionality. Its chemical formula is C₁₃H₂₇NO, and it exists as a white to off-white solid with a molecular weight of approximately 207.35 g/mol.

The synthesis of 2-[(4-Ethylcyclohexyl)amino]butan-1-ol involves multi-step processes, often employing techniques such as nucleophilic substitution or reductive amination. The compound's structure makes it highly amenable to further functionalization, enabling its use as an intermediate in the production of more complex molecules. Recent studies have highlighted its potential as a building block for bioactive compounds, particularly in the development of novel antibiotics and anti-inflammatory agents.

One of the most notable applications of 2-[(4-Ethylcyclohexyl)amino]butan-1-ol is in the pharmaceutical industry. Researchers have explored its role as a chiral auxiliary in asymmetric synthesis, leveraging its stereochemical properties to enhance the efficiency of drug manufacturing processes. Additionally, this compound has been investigated for its ability to modulate enzyme activity, particularly in the context of kinase inhibitors, which are critical in cancer therapy.

In the agrochemical sector, 2-[(4-Ethylcyclohexyl)amino]butan-1-ol has shown promise as a precursor for herbicides and fungicides. Its ability to interact with specific biochemical pathways in plants and microorganisms makes it a valuable asset in crop protection technologies. Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing this compound, reducing its environmental footprint while maintaining its efficacy.

The physical and chemical properties of 2-[(4-Ethylcyclohexyl)amino]butan-1-ol are well-documented, with a melting point of approximately 65°C and a boiling point around 175°C under vacuum. Its solubility in water is moderate, at about 0.5 g/100 mL, while it exhibits excellent solubility in organic solvents such as dichloromethane and ethanol. These properties make it suitable for a wide range of industrial applications, including formulation development and process optimization.

From a toxicological perspective, 2-[(4-Ethylcyclohexyl)amino]butan-1-ol has been subjected to rigorous safety assessments. Studies indicate that it exhibits low acute toxicity when administered orally or dermally, with an LD₅₀ value exceeding 5 g/kg in standard animal models. However, prolonged exposure or high-dose administration may lead to hepatotoxicity or nephrotoxicity, necessitating careful handling during industrial processes.

Looking ahead, the demand for 2-[(4-Ethylcyclohexyl)amino]butan-1-ol is expected to grow significantly due to its expanding range of applications across diverse industries. Ongoing research focuses on optimizing its synthesis pathways, improving its bioavailability when used as a drug intermediate, and exploring novel uses in biotechnology and materials science.

In conclusion, 2-[(4-Ethylcyclohexyl)amino]butan-1-ol (CAS No. 1152688-02) is a multifaceted compound with immense potential across various sectors. Its unique chemical properties, combined with advancements in synthetic methodologies and application development, position it as a key player in modern chemical innovation.

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